Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
Overview
Description
Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is a chemical compound with the molecular formula C11H10N2O3 . It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine . This compound has been studied for its potential biological activities, including anti-HIV-1 activity .
Synthesis Analysis
The synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives, including Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate, often involves the condensation of β-carbonyl compounds, an aldehyde, and ammonia . A method involving the irradiation of mixtures of diazonium salts and heteroarenes with green light in the presence of eosin Y disodium salt as a photocatalyst has also been reported .Molecular Structure Analysis
The molecular structure of Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is characterized by a pyrido[1,2-a]pyrimidine core, which is a fused heterocyclic system with a bridgehead nitrogen atom .Chemical Reactions Analysis
In terms of chemical reactions, this compound can undergo arylation reactions. For instance, a study reported the catalytic photoredox C–H arylation of 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-diazonium tetrafluoroborates and related heteroaryl diazonium salts .Scientific Research Applications
Antiviral Activity
Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate has been investigated for its potential antiviral properties. Researchers have synthesized derivatives containing this core structure and evaluated their in vitro anti-HIV-1 activity . Further studies may explore its efficacy against other viruses.
Mechanism of Action
Target of Action
Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is a chemical compound that has been studied for its potential anti-HIV-1 activity . The primary target of this compound is the HIV-1 integrase (IN) , an enzyme that is essential for the replication of the HIV-1 virus .
Mode of Action
The compound interacts with the active site of the HIV-1 IN . The keto oxygen atom at position C-4 and the nitrogen atom of the pyrimidine ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of the IN, thereby preventing the replication of the HIV-1 virus .
Biochemical Pathways
The inhibition of the HIV-1 IN disrupts the life cycle of the HIV-1 virus . The life cycle of the virus includes viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation . By inhibiting the IN, the compound prevents the integration step, which is crucial for the replication of the virus .
Result of Action
The result of the compound’s action is the inhibition of the HIV-1 virus replication . In in vitro studies, the compound showed moderate inhibitory properties against the HIV-1 virus (NL4-3) in Hela cell cultures . Compounds similar to Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate exhibited inhibition rates of 51% and 48% at a concentration of 100 μM .
properties
IUPAC Name |
ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-16-11(15)8-7-12-9-5-3-4-6-13(9)10(8)14/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LURYFDMBWJWDQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC=CN2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50325790 | |
Record name | Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50325790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate | |
CAS RN |
32092-18-5 | |
Record name | 32092-18-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=518312 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50325790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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